Cas no 89296-72-0 (Hexanoic acid, 2-propyl-, 1-iodoethyl ester)
89296-72-0 structure
Product Name:Hexanoic acid, 2-propyl-, 1-iodoethyl ester
CAS No:89296-72-0
MF:C11H21IO2
MW:312.187716245651
CID:604971
PubChem ID:71323478
Update Time:2025-04-19
Hexanoic acid, 2-propyl-, 1-iodoethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 2-propyl-, 1-iodoethyl ester
- 1-iodoethyl 2-propylhexanoate
- DTXSID80753067
- 89296-72-0
-
- Inchi: 1S/C11H21IO2/c1-4-6-8-10(7-5-2)11(13)14-9(3)12/h9-10H,4-8H2,1-3H3
- InChI Key: LRBFRWWXJIFXIV-UHFFFAOYSA-N
- SMILES: IC(C)OC(C(CCC)CCCC)=O
Computed Properties
- Exact Mass: 312.05863g/mol
- Monoisotopic Mass: 312.05863g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 26.3Ų
Hexanoic acid, 2-propyl-, 1-iodoethyl ester Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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